Cas no 2228481-73-8 (tert-butyl N-3-fluoro-4-(3-hydroxy-2,2-dimethylpropyl)phenylcarbamate)

• Product Name: tert-butyl N-3-fluoro-4-(3-hydroxy-2,2-dimethylpropyl)phenylcarbamate
• CAS No: 2228481-73-8
• MF: C₁₆H₂₄FNO₃
• MW: 297.365068435669
• CID: 5962154
• PubChem ID: 165978033
• Update Time: 2025-06-13

tert-butyl N-3-fluoro-4-(3-hydroxy-2,2-dimethylpropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-fluoro-4-(3-hydroxy-2,2-dimethylpropyl)phenylcarbamate
• EN300-1901158
• tert-butyl N-[3-fluoro-4-(3-hydroxy-2,2-dimethylpropyl)phenyl]carbamate
• 2228481-73-8

• Inchi： 1S/C16H24FNO3/c1-15(2,3)21-14(20)18-12-7-6-11(13(17)8-12)9-16(4,5)10-19/h6-8,19H,9-10H2,1-5H3,(H,18,20)
• InChI Key： YITQUQWFJBTGKN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(C)(C)CO)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.17402179g/mol
• Monoisotopic Mass: 297.17402179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-3-fluoro-4-(3-hydroxy-2,2-dimethylpropyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-3-fluoro-4-(3-hydroxy-2,2-dimethylpropyl)phenylcarbamate (CAS No. 2228481-73-8)

tert-butyl N-3-fluoro-4-(3-hydroxy-2,2-dimethylpropyl)phenylcarbamate (CAS No. 2228481-73-8) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro substituent and a hydroxy-2,2-dimethylpropyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound’s tert-butyl carbamate moiety enhances its stability, facilitating applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like tert-butyl N-3-fluoro-4-(3-hydroxy-2,2-dimethylpropyl)phenylcarbamate has surged due to their role in improving drug bioavailability and metabolic stability. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR-targeted therapies, aligning with trends in precision medicine. The compound’s CAS No. 2228481-73-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-impact studies.

The synthesis of tert-butyl N-3-fluoro-4-(3-hydroxy-2,2-dimethylpropyl)phenylcarbamate involves multi-step organic reactions, including Pd-catalyzed cross-coupling and selective fluorination. These methods are optimized for scalability, addressing industrial needs for cost-effective production. Environmental concerns have also driven innovations in greener synthesis routes, such as microwave-assisted reactions, reducing solvent waste and energy consumption—a topic trending in sustainable chemistry forums.

Analytical characterization of this compound employs advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural integrity, critical for regulatory compliance in pharmaceutical applications. Discussions on platforms like ResearchGate often highlight challenges in isolating the hydroxy-2,2-dimethylpropyl derivative, sparking collaborations to refine purification protocols.

Beyond pharmaceuticals, tert-butyl N-3-fluoro-4-(3-hydroxy-2,2-dimethylpropyl)phenylcarbamate explores niches in advanced materials. Its fluorine-rich structure contributes to dielectric properties in polymers, a hot topic in flexible electronics research. Startups focusing on biodegradable polymers frequently cite this compound’s derivatives as key additives, merging sustainability with performance.

In conclusion, CAS No. 2228481-73-8 represents a nexus of innovation across disciplines. Its versatility underlines why queries like "tert-butyl carbamate applications" or "fluoro-phenylcarbamate synthesis" dominate academic search engines. As AI-driven drug design accelerates, this compound’s role in fragment-based drug discovery is poised to expand, cementing its status as a cornerstone of modern chemistry.